1-(2-methylphenyl)-4-(2-naphthoyl)piperazine

• IUPAC Name: [4-(2-methylphenyl)piperazin-1-yl]-naphthalen-2-ylmethanone
• InChI: InChI=1S/C22H22N2O/c1-17-6-2-5-9-21(17)23-12-14-24(15-13-23)22(25)20-11-10-18-7-3-4-8-19(18)16-20/h2-11,16H,12-15H2,1H3
• InChI Key: HZPJBRDQGNJOBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H22N2O
• Molecular Weight: 330.4 g/mol

Description

1-(2-methylphenyl)-4-(2-naphthoyl)piperazine, commonly known as MNPP, is a synthetic compound that belongs to the class of piperazine derivatives. MNPP has been widely studied for its potential applications in scientific research due to its unique chemical properties.

Scientific Research Applications

MNPP has been widely studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including antipsychotic, anxiolytic, and antidepressant effects. MNPP has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The mechanism of action of MNPP is not fully understood. However, it is believed to act as a dopamine receptor agonist, which may contribute to its antipsychotic effects. MNPP may also modulate the activity of other neurotransmitters, such as serotonin and glutamate, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
MNPP has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which may contribute to its antipsychotic effects. MNPP has also been found to increase the levels of certain neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

MNPP has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. MNPP is also relatively stable and has a long shelf life, which makes it suitable for long-term experiments. However, MNPP has some limitations for use in lab experiments. It is a relatively new compound, which means that its effects and potential applications are not fully understood. MNPP is also expensive, which may limit its use in some research settings.

Future Directions

There are several future directions for research on MNPP. One potential direction is to investigate its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to study its potential use as an antidepressant or anxiolytic agent. Additionally, further research is needed to fully understand the mechanism of action of MNPP and its potential applications in scientific research.

Synthesis Methods

MNPP can be synthesized by the reaction of 2-naphthoyl chloride with 1-(2-methylphenyl)piperazine in the presence of a base such as triethylamine. The reaction takes place at room temperature and the resulting product is purified by recrystallization or column chromatography.